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Compound of Interest

Compound Name: D-Luciferin 6'-methyl ether

Cat. No.: B149282 Get Quote

Essential Safety and Handling Guide for D-
Luciferin 6'-methyl ether
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling D-Luciferin 6'-methyl ether in a laboratory setting. Adherence to

these guidelines is crucial for ensuring personal safety and maintaining a secure research

environment.

I. Personal Protective Equipment (PPE)
When handling D-Luciferin 6'-methyl ether, a comprehensive PPE strategy is your first line of

defense against potential exposure. The following equipment is mandatory to prevent contact

with skin and eyes, and to avoid inhalation of the compound, which may cause skin, eye, and

respiratory irritation.

Eye Protection: Safety glasses with side shields are required at a minimum.[1] For

procedures with a higher risk of splashing, chemical safety goggles are recommended.[2]

Hand Protection: Chemically resistant gloves, such as nitrile or butyl rubber, must be worn.

[3] Gloves should be inspected for any signs of degradation before use and disposed of

properly after handling the compound.[1][3]
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Body Protection: A standard laboratory coat is required to protect street clothing and skin

from accidental contamination.[2]

Respiratory Protection: In situations where dust may be generated and ventilation is

inadequate, a NIOSH-approved respirator should be used.[2]

II. Operational Plan: From Receipt to Disposal
A systematic approach to handling D-Luciferin 6'-methyl ether minimizes risks and ensures

the integrity of your experiments.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

The compound is light-sensitive and should be stored in a tightly sealed container, protected

from light.[1]

Store in a cool, dry, and well-ventilated area.[1][4] The recommended long-term storage

temperature is -20°C under desiccating conditions.[5]

2. Preparation and Handling:

All handling of the solid compound should be performed in a well-ventilated area, preferably

within a chemical fume hood, to avoid the generation of dust.

Avoid all unnecessary personal contact with the material.[3]

Ensure that an eyewash station and safety shower are readily accessible in the work area.[4]

3. In Case of a Spill:

For minor spills, immediately clean the area.[3]

Avoid creating dust.[1] Moisten the spilled material with a damp towel before sweeping it up.

[1]

Place the collected material into a suitable, sealed container for disposal.[1][4]
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For major spills, evacuate the area and alert the appropriate emergency response personnel.

[3]

III. Quantitative Data Summary
The following table summarizes key quantitative data for D-Luciferin and its derivatives. Data

for D-Luciferin 6'-methyl ether is limited; therefore, data for the parent compound, D-Luciferin,

is provided as a close reference.

Property Value Source Compound

Molecular Formula C12H10N2O3S2 D-Luciferin 6'-methyl ether

Molecular Weight 294.35 g/mol D-Luciferin 6'-methyl ether

Appearance White to off-white powder D-Luciferin

Storage Temperature -20°C D-Luciferin 6'-methyl ether

Purity >95% D-Luciferin 6'-methyl ether

Note: Specific physical properties like melting and boiling points for D-Luciferin 6'-methyl
ether are not readily available. The provided data is based on available information for the

specified compound and its close analog.

IV. Experimental Workflow Diagram
The following diagram illustrates the standard operational workflow for handling D-Luciferin 6'-
methyl ether, from initial receipt of the compound to its final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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